4-bromo-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H19BrN2O3S2/c15-11-7-13(21-9-11)14(18)16-8-10-3-5-17(6-4-10)22(19,20)12-1-2-12/h7,9-10,12H,1-6,8H2,(H,16,18)
• InChI Key: WIWDVCKKTWUOCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)C3=CC(=CS3)Br
• Molecular Formula: C14H19BrN2O3S2
• Molecular Weight: 407.4 g/mol

Description

4-bromo-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, acid, and capsaicin. BCTC has been widely used in scientific research to investigate the physiological and pathological roles of TRPV1 in various tissues and diseases.

Scientific Research Applications

Synthesis Techniques

• The study by Yar et al. (2009) describes a method for synthesizing 1,4-heterocyclic compounds, including morpholines and benzoxazepines, through the reaction of bromoethylsulfonium salt with amino alcohols or amino thiols, demonstrating a broader scope of synthetic strategies for compounds with structural similarities to the mentioned chemical (Yar, McGarrigle, & Aggarwal, 2009).

Biological Activities

• Research by Karaman et al. (2016) highlights the synthesis and biological activity screening of sulfonyl hydrazone derivatives, indicating the importance of sulfonyl and piperidine functionalities in medicinal chemistry for their antioxidant and anticholinesterase activities (Karaman, Oruç-Emre, Sıcak, Çatıkkaş, Karaküçük-Iyidoğan, & Öztürk, 2016).

Antimicrobial Properties

• Khalid et al. (2016) synthesized N-substituted derivatives of a compound with a similar structural framework, demonstrating their moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, & Afzal, 2016).

Enzyme Inhibition for Disease Treatment

• A study by Rehman et al. (2018) on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids suggests potential as anticancer agents, showing the relevance of piperidine derivatives in the development of therapeutic agents (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).